Cas no 2034280-16-3 (2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034280-16-3
• MF: C₁₂H₁₅N₅OS
• MW: 277.3454
• CID: 5349744
• Update Time: 2025-06-25

2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C12H15N5OS/c1-6-13-9-4-3-8(5-10(9)14-6)11(18)15-12-17-16-7(2)19-12/h8H,3-5H2,1-2H3,(H,13,14)(H,15,17,18)
• InChI Key： CUUGPDGVEDBYPP-UHFFFAOYSA-N
• SMILES： S1C(C([H])([H])[H])=NN=C1N([H])C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C(C([H])([H])[H])N2[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 1.2
• Topological Polar Surface Area: 112

Additional information on 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Introduction to 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034280-16-3)

2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034280-16-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the benzodiazole and thiadiazole classes, which are well-known for their broad spectrum of biological activities. The presence of multiple heterocyclic rings and functional groups in its molecular structure makes it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide incorporates a tetrahydroquinazoline core, which is a common motif in bioactive molecules. This core is further functionalized with a methyl group at the 2-position and an N-(5-methylthiadiazolyl) moiety at the 5-position. The thiadiazole ring is particularly noteworthy as it has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements suggests that this compound may exhibit multiple pharmacological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has emerged as a compound of interest due to its potential to interact with various biological targets. Preliminary studies have indicated that it may possess neuroprotective and anti-inflammatory activities, making it a candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrahydroquinazoline ring system followed by functionalization at the 2-position and attachment of the thiadiazolyl group are critical steps in the synthetic pathway. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution reactions are often employed to achieve these transformations efficiently.

One of the most compelling aspects of 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is its potential for structural modifications. By altering the substituents on the thiadiazole ring or introducing additional functional groups into the tetrahydroquinazoline core, researchers can fine-tune its pharmacological profile. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved pharmacokinetic properties.

Recent advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide and biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors involved in neurological disorders. These findings provide a rational basis for designing more targeted and effective therapeutic agents.

The pharmacological evaluation of 2-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit inflammatory pathways and protect neuronal cells from oxidative stress. These effects are particularly relevant given the increasing evidence linking inflammation and oxidative stress to neurodegenerative diseases. Further preclinical studies are warranted to validate these findings and explore potential therapeutic applications.

The safety profile of this compound is another area of active investigation. Preliminary toxicology studies have indicated that it exhibits low toxicity at tested doses; however， more comprehensive assessments are needed to fully understand its safety margins. These studies will be crucial in determining whether it can progress to clinical trials without significant safety concerns.

The development of novel pharmaceuticals is often hindered by challenges related to drug delivery and bioavailability. However， the structural features of 2-methyl-N-(5-methyl-thiadiazolyl)-tetrahydroquinazoline derivative offer opportunities for optimizing these aspects. Researchers are exploring various formulations that could enhance its absorption and distribution within the body while minimizing side effects.

In conclusion，2-methyl-N-(5-methylthiadiazolyl)-tetrahydroquinazoline carboxamide (CAS No: 20342801633) represents a promising candidate for further pharmaceutical development。 Its unique structural features， combined with preliminary evidence of biological activity，make it an exciting subject for future research。 As our understanding of disease mechanisms continues to evolve， compounds like this one hold great potential for addressing unmet medical needs.